Cas no 1259235-78-3 (N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide
• CAS No: 1259235-78-3
• MF: C₂₁H₁₇NO₂S
• MW: 347.4301841259
• CID: 5681657
• PubChem ID: 51109658
• Update Time: 2025-05-20

N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45589125
• 1259235-78-3
• N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide
• EN300-26588803
• (E)-N-(9H-fluoren-2-yl)-2-phenylethenesulfonamide

• Inchi： 1S/C21H17NO2S/c23-25(24,13-12-16-6-2-1-3-7-16)22-19-10-11-21-18(15-19)14-17-8-4-5-9-20(17)21/h1-13,15,22H,14H2/b13-12+
• InChI Key： YXVHGKNNLWBECL-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC2C3C=CC=CC=3CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 347.09799996g/mol
• Monoisotopic Mass: 347.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide

N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1259235-78-3, commonly referred to as N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenyl group, a phenyl group, and a sulfonamide functional group. The fluorenyl group contributes to the compound's aromatic stability and electronic properties, while the sulfonamide group imparts hydrophilic characteristics, making it versatile for different chemical reactions and applications.

Recent studies have highlighted the potential of N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have demonstrated that this compound can serve as a key building block for synthesizing high-performance polymers with enhanced mechanical and thermal properties. The sulfonamide functional group plays a crucial role in facilitating polymerization reactions, enabling the formation of robust polymer networks that are resistant to environmental factors such as temperature fluctuations and chemical exposure.

In addition to its role in polymer chemistry, N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide has shown promise in pharmaceutical research. The compound's unique structure allows for selective interactions with biological molecules, making it a potential candidate for drug delivery systems. Recent experiments have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This application is particularly significant in the context of developing targeted therapies for complex diseases such as cancer.

The synthesis of N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the fluorenyl derivative, followed by coupling reactions to introduce the phenyl and sulfonamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for both industrial and research applications.

One of the most exciting developments in recent years is the use of N-(9H-fluoren-2-yl)-2-phenylethene-1-sulfonamide in nanotechnology. Scientists have successfully utilized this compound as a precursor for synthesizing nanoparticles with tailored properties. These nanoparticles exhibit exceptional stability and reactivity, making them ideal for applications in sensors, electronics, and catalysis. For instance, they have been employed as catalysts in various organic transformations, demonstrating superior activity compared to traditional catalysts.

Furthermore, the compound's compatibility with various analytical techniques has facilitated its use in structural elucidation studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to gain deeper insights into its molecular structure and reactivity. These studies have provided valuable information about the compound's electronic environment and intermolecular interactions, which are critical for understanding its behavior in different chemical systems.

In conclusion, N-(9H-fluoren-2-yli)-2-feniletevene 1-sulfonamid (CAS No. 1259235783) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in polymer chemistry, pharmaceutical research, nanotechnology, and analytical sciences. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and materials science.